![molecular formula C14H28O3Si B14286552 {3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl}(trimethyl)silane CAS No. 138644-72-1](/img/no-structure.png)
{3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl}(trimethyl)silane
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Overview
Description
- Its structure consists of a propenyl group (C=C-C) attached to a trimethylsilyl group (Si(CH₃)₃) via a 1,3-dioxane ring (a six-membered cyclic ether with two oxygen atoms).
- The compound is used as a versatile building block in organic synthesis due to its stability and reactivity.
3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl(trimethyl)silane: is an organosilicon compound.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Scientific Research Applications
Chemistry: Used as a precursor for functionalized silanes in materials science.
Biology: May find applications in bioconjugation and biomaterials.
Medicine: Investigated for drug delivery systems due to its stability and reactivity.
Industry: Employed in the synthesis of specialty chemicals and polymers.
Comparison with Similar Compounds
Uniqueness: The combination of the 1,3-dioxane ring, propenyl group, and trimethylsilyl moiety makes this compound unique.
Similar Compounds: While there are no direct analogs, related compounds include other silylated ethers and functionalized silanes.
Remember that 3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl(trimethyl)silane offers exciting possibilities across scientific disciplines, and its versatility continues to inspire research and innovation
Properties
138644-72-1 | |
Molecular Formula |
C14H28O3Si |
Molecular Weight |
272.45 g/mol |
IUPAC Name |
3-[4-(1,3-dioxan-2-yl)butoxy]prop-2-enyl-trimethylsilane |
InChI |
InChI=1S/C14H28O3Si/c1-18(2,3)13-7-10-15-9-5-4-8-14-16-11-6-12-17-14/h7,10,14H,4-6,8-9,11-13H2,1-3H3 |
InChI Key |
BAWPIVLXNRRZJT-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(C)CC=COCCCCC1OCCCO1 |
Origin of Product |
United States |
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